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For Researchers, Scientists, and Drug Development Professionals

Introduction
Dregeoside A11 is a naturally occurring polyoxypregnane glycoside isolated from the plant

Dregea volubilis. As a member of the pregnane glycoside family, a class of compounds known

for a wide range of biological activities, Dregeoside A11 holds potential for further investigation

in drug discovery and development. This technical guide provides a comprehensive overview of

the available chemical and biological data on Dregeoside A11, with a focus on its chemical

identity and cytotoxic potential.

Chemical Identifiers and Properties
A clear identification of a chemical entity is fundamental for research and development. The key

chemical identifiers for Dregeoside A11 are summarized in the table below.

Identifier Value

CAS Number 89020-11-1

Molecular Formula C₅₅H₈₈O₂₂

Molecular Weight 1101.3 g/mol

Biological Activity
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Cytotoxic Potential of Related Compounds from Dregea
volubilis
While specific biological activity data for Dregeoside A11 is limited in publicly available

literature, recent studies on other pregnane glycosides isolated from Dregea volubilis provide

valuable insights into the potential bioactivity of this class of compounds.

A 2024 study investigated the cytotoxic effects of several new and known pregnane glycosides

from Dregea volubilis against a panel of eight human cancer cell lines. The tested compounds

demonstrated varying levels of cytotoxicity, with IC₅₀ values ranging from 4.29 to 21.05 μM[1][2]

[3]. These findings suggest that pregnane glycosides from this plant are a promising source of

potential anti-cancer agents.

The cancer cell lines used in this study were:

MB49 (murine bladder cancer)

K562 (human chronic myelogenous leukemia)

MKN-7 (human gastric cancer)

HT29 (human colorectal adenocarcinoma)

A549 (human lung carcinoma)

MCF-7 (human breast adenocarcinoma)

MDA-MB-231 (human breast adenocarcinoma)

HepG2 (human liver carcinoma)

Enzyme Inhibition Studies
In a study evaluating the α-glucosidase and α-amylase inhibitory activities of pregnane

glycosides from Dregea volubilis, Dregeoside A11 (referred to as dreageoside A11 in the

publication) was isolated but did not show significant inhibitory activity against these

enzymes[4].
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Experimental Protocols
Cytotoxicity Assay (MTT Assay)
The following is a generalized experimental protocol for determining the cytotoxic activity of

compounds, based on the methodology described in the study of pregnane glycosides from

Dregea volubilis[1][2][3].

Objective: To assess the in vitro cytotoxicity of a compound against various cancer cell lines.

Materials:

Cancer cell lines (e.g., K562, A549, MCF-7, etc.)

Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

Test compound (Dregeoside A11)

3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution

Dimethyl sulfoxide (DMSO)

96-well microplates

CO₂ incubator

Procedure:

Cell Seeding: Seed the cells in 96-well plates at an appropriate density and allow them to

adhere overnight in a CO₂ incubator at 37°C.

Compound Treatment: Treat the cells with various concentrations of the test compound (e.g.,

in a range of 1 to 100 µM) and a vehicle control (DMSO).

Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours).

MTT Addition: Add MTT solution to each well and incubate for an additional 4 hours.
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Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the

formazan crystals.

Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)

using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by

50%).

Logical Workflow for Cytotoxicity Screening
The following diagram illustrates a typical workflow for the bioassay-guided isolation and

cytotoxicity testing of natural products.

Plant Material
(Dregea volubilis) Extraction Fractionation Isolation of Pure Compounds

(e.g., Dregeoside A11)
Cytotoxicity Assay

(MTT Assay)
Identification of

Active Compounds
Structure-Activity

Relationship (SAR) Studies Lead Optimization

Click to download full resolution via product page

Caption: Bioassay-guided isolation and evaluation workflow.

Conclusion and Future Directions
Dregeoside A11 is a structurally defined natural product from Dregea volubilis. While direct

evidence of its biological activity is currently scarce, the demonstrated cytotoxic potential of

other pregnane glycosides from the same plant suggests that Dregeoside A11 warrants further

investigation as a potential anticancer agent. Future research should focus on comprehensive

screening of Dregeoside A11 against a broad panel of cancer cell lines and elucidation of its

mechanism of action and potential signaling pathways. Such studies are crucial to unlock the

therapeutic potential of this and other related natural products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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